N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C21H20N2O2/c24-21(17-8-2-1-3-9-17)22-15-19(20-11-6-14-25-20)23-13-12-16-7-4-5-10-18(16)23/h1-11,14,19H,12-13,15H2,(H,22,24)
• InChI Key: NKKMWNYUKKAKJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown promising results in various experiments, making it a popular choice for researchers in the field of drug discovery and development.

Mechanism of Action

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide inhibits the activity of PLD by binding to its catalytic domain, thereby preventing the hydrolysis of phosphatidylcholine to generate phosphatidic acid. This leads to the inhibition of downstream signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide has been shown to have several biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit the migration of smooth muscle cells, and reduce the production of inflammatory cytokines. It has also been shown to have cardioprotective effects in animal models of myocardial infarction.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide in lab experiments is its specificity towards PLD. This allows researchers to study the role of PLD in various cellular processes without affecting other signaling pathways. However, the limitations of using N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide in scientific research. One area of interest is the development of more potent and selective PLD inhibitors that can be used for therapeutic purposes. Another direction is the investigation of the role of PLD in other diseases such as neurodegenerative disorders and infectious diseases. Additionally, the use of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide involves a multi-step process that includes the reaction of 2-furanboronic acid, 1-indolinecarboxylic acid, and 4-bromo-N-(2-bromoethyl)benzamide. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and cardiovascular disorders. It has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in the regulation of cell proliferation, migration, and survival.